Cas no 19488-41-6 (Methyl 2,3,6-Tri-O-benzoyl-4-deoxy-a-D-glucopyranoside)

• Product Name: Methyl 2,3,6-Tri-O-benzoyl-4-deoxy-a-D-glucopyranoside
• CAS No: 19488-41-6
• MF: C₂₈H₂₆O₈
• MW: 490.501248836517
• CID: 908167
• PubChem ID: 46782322
• Update Time: 2025-05-18

Methyl 2,3,6-Tri-O-benzoyl-4-deoxy-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3,6-Tri-O-benzoyl-4-deoxy-α-D-glucopyranoside
• Methyl
• Methyl 2,3,6-Tri-O-b
• Methyl 2,3,6-Tri-O-benzoyl-4-deoxy-a-D-glucopyranoside
• Methyl-2,3,6-tri-O-benzoyl-4-desoxy-α-D-xylo-hexopyranosid
• Methyl 02,3,6-Tri-O-benzoyl-4-deoxy-Alpha-D-glucopyranoside
• METHYL 2,3,6-TRI-O-BENZOYL-4-DEOXY-ALPHA-D-GLUCOPYRANOSIDE
• [(4S,5S,6S)-4,5-Dibenzoyloxy-6-methoxyoxan-2-yl]methyl benzoate
• 19488-41-6
• [(4S,5s,6s)-4,5-dibenzoyloxy-6-methoxy-tetrahydropyran-2-yl]methyl benzoate
• DB-215312

• Inchi： 1S/C28H26O8/c1-32-28-24(36-27(31)21-15-9-4-10-16-21)23(35-26(30)20-13-7-3-8-14-20)17-22(34-28)18-33-25(29)19-11-5-2-6-12-19/h2-16,22-24,28H,17-18H2,1H3/t22?,23-,24-,28-/m0/s1
• InChI Key： JUPVDZTZGGKAHL-CJDMLRBHSA-N
• SMILES： O1[C@@H]([C@H]([C@H](CC1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 490.16300
• Monoisotopic Mass: 490.16276778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 97.36000
• LogP: 4.05600

Additional information on Methyl 2,3,6-Tri-O-benzoyl-4-deoxy-a-D-glucopyranoside

Recent Advances in the Study of Methyl 2,3,6-Tri-O-benzoyl-4-deoxy-α-D-glucopyranoside (CAS: 19488-41-6)

The compound Methyl 2,3,6-Tri-O-benzoyl-4-deoxy-α-D-glucopyranoside (CAS: 19488-41-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the importance of Methyl 2,3,6-Tri-O-benzoyl-4-deoxy-α-D-glucopyranoside as a key intermediate in the synthesis of complex carbohydrates and glycoconjugates. Its benzoyl-protected sugar moiety makes it a versatile building block for the construction of glycosidic linkages, which are crucial in the development of novel glycotherapeutics. Researchers have optimized synthetic routes to improve the yield and purity of this compound, enabling its broader application in medicinal chemistry.

In terms of biological activity, Methyl 2,3,6-Tri-O-benzoyl-4-deoxy-α-D-glucopyranoside has shown promise as a modulator of glycosylation processes. Glycosylation plays a critical role in various physiological and pathological processes, including cell signaling, immune response, and cancer progression. Preliminary in vitro studies suggest that this compound may influence the activity of glycosyltransferases, enzymes responsible for the transfer of sugar moieties to proteins and lipids. Such modulation could have therapeutic implications for diseases characterized by aberrant glycosylation, such as certain cancers and autoimmune disorders.

Furthermore, recent research has explored the potential of Methyl 2,3,6-Tri-O-benzoyl-4-deoxy-α-D-glucopyranoside in the development of carbohydrate-based vaccines. The compound's ability to mimic natural carbohydrate antigens makes it a candidate for the design of synthetic vaccines targeting bacterial and viral pathogens. Studies have demonstrated its efficacy in eliciting immune responses in preclinical models, paving the way for further investigation in vaccine development.

Despite these promising findings, challenges remain in the clinical translation of Methyl 2,3,6-Tri-O-benzoyl-4-deoxy-α-D-glucopyranoside. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Future research directions may include the development of derivatives with improved pharmacological properties and the exploration of novel therapeutic targets.

In conclusion, Methyl 2,3,6-Tri-O-benzoyl-4-deoxy-α-D-glucopyranoside represents a valuable tool in chemical biology and medicinal chemistry, with potential applications in drug discovery and vaccine development. Continued research into its synthesis, biological activity, and therapeutic potential will undoubtedly contribute to advancements in the field of glycobiology and beyond.